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Compound of Interest

Compound Name: 2-Isopropoxy-5-methylaniline

Cat. No.: B7824645

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 2-
Isopropoxy-5-methylaniline (and its hydrochloride salt, CAS No. 1190021-87-4). Due to the
limited availability of a comprehensive Safety Data Sheet (SDS) for this specific compound, this
document leverages a read-across approach, incorporating data from structurally similar aniline
derivatives to provide a robust assessment of its potential hazards. This guide is intended to
equip researchers and drug development professionals with the necessary information for safe
handling, storage, and use.

Core Safety and Physical Properties

The following tables summarize the key physical, chemical, and toxicological properties of
compounds structurally related to 2-Isopropoxy-5-methylaniline. This data provides a
foundational understanding of the expected characteristics of the target compound.

Table 1: Physical and Chemical Properties
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Property Value Comments

Molecular Formula C10H16CINO For the hydrochloride salt.[1][2]

Molecular Weight 201.69 g/mol For the hydrochloride salt.[1][2]
Data for the analogous

Boiling Point 241.1 £ 9.0 °C at 760 mmHg compound 2-Isopropyl-5-

methylaniline.[3]

Physical Form

Liquid / Solid

The hydrochloride salt is likely
a solid, while the free base
may be a liquid, similar to

related anilines.

Storage Temperature

4°C, protect from light

General storage
recommendation for similar

aniline compounds.[3]

Table 2: Toxicological Data (Based on Analogous Aniline Compounds)

Test Species Route Value Reference
Compound
LD50 Rat Oral 360 mg/kg N -
Methylaniline[4]
H302 (Harmful if
swallowed),
H315 (Causes
skin irritation),
Hazard H319 (Causes 2-Isopropyl-5-
Statements ) ) serious eye methylaniline[3]
irritation), H335
(May cause
respiratory
irritation)
Signal Word - - Warning 2-lsopropyl-5-

methylaniline[3]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.calpaclab.com/2-isopropoxy-5-methylphenylamine-hydrochloride-25-grams/ala-i394668-25g
https://www.chemscene.com/product/1190021-87-4.html
https://www.calpaclab.com/2-isopropoxy-5-methylphenylamine-hydrochloride-25-grams/ala-i394668-25g
https://www.chemscene.com/product/1190021-87-4.html
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987ed4a4
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987ed4a4
https://delltech.com/blog/managing-ocular-irritation/
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987ed4a4
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987ed4a4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7824645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols for Safety Assessment

The assessment of skin and eye irritation is critical for determining the handling requirements of
a novel chemical. The following are standardized protocols from the Organisation for Economic
Co-operation and Development (OECD) that are widely used in regulatory toxicology.

OECD Test Guideline 439: In Vitro Skin Irritation:
Reconstructed Human Epidermis Test Method

This in vitro method assesses the potential of a substance to cause skin irritation.

o Test System: A reconstructed human epidermis model, which is a three-dimensional model
that mimics the biochemical and physiological properties of the upper parts of the human
skin.

e Procedure:

o A small amount of the test substance is applied topically to the surface of the skin tissue
model.

o The substance is left in contact with the tissue for a defined period (e.g., 60 minutes).
o After exposure, the tissue is thoroughly rinsed to remove the test substance.

o The tissue is then incubated for a further 42 hours to allow for the development of
cytotoxic effects.

» Endpoint: Cell viability is measured using a colorimetric assay (MTT assay). The reduction in
cell viability compared to a negative control is used to determine the irritation potential.

» Classification: A reduction in tissue viability below 50% is indicative of an irritant.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

This in vivo test evaluates the potential of a substance to cause irritation or corrosion to the
eyes.

o Test System: Typically, the albino rabbit is used.
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e Procedure:

o Asingle dose of the test substance is applied to one eye of the animal. The other eye
remains untreated and serves as a control.

o The eyes are examined at specific intervals (e.qg., 1, 24, 48, and 72 hours) after
application.

» Endpoint: The degree of eye irritation is scored based on the effects on the cornea, iris, and
conjunctiva. The reversibility of the observed lesions is also assessed.

o Classification: The substance is classified as an irritant or corrosive based on the severity
and persistence of the observed ocular lesions.

Safe Handling and Emergency Procedures

Given the potential hazards associated with aniline derivatives, a stringent safety protocol is
mandatory when handling 2-lsopropoxy-5-methylaniline.
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Workflow for Safe Handling of 2-Isopropoxy-5-methylaniline

Emergency Procedures

Risk Assessment

Personal Protective Equipment (PPE)

- Nitrile gloves Engineering Controls
ey e Sxposure
- Lab coat

Y

Use dry chemical, CO2, or foam extinguisher
- Do NOT use water jet

Skin: Wash with soap and water
Eye: Flush with water for 15 mins
Inhalation: Move to fresh air
Ingestion: Seek immediate medical attention

Absorb with inert material
- Ventilate area
surface

Handling Procedure
- Di

Storage
- Tightly sealed container
- Cool, dry, well-ventilated area
- Away from incompatible materials.

Waste Disposal
- Follow institutional and local regulations
- Designated hazardous waste stream

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and emergency response for 2-lsopropoxy-5-
methylaniline.

Signaling Pathways in Toxicity (Hypothesized)

While specific mechanistic studies on 2-Isopropoxy-5-methylaniline are not available, the
toxicity of many aniline derivatives involves metabolic activation and oxidative stress.
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Hypothesized Toxicity Pathway for Aniline Derivatives

2-Isopropoxy-5-methylaniline

Metabolic Activation (e.g., by Cytochrome P450)

Reactive Metabolites (e.g., N-hydroxy derivatives)

Oxidative Stress DNA Adducts & Damage

Cellular Damage

Apoptosis / Necrosis

Click to download full resolution via product page

Caption: A potential signaling pathway illustrating the metabolic activation and subsequent
cellular damage that may be induced by aniline compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safety Profile of 2-Isopropoxy-5-
methylaniline: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7824645#material-safety-data-sheet-for-2-
isopropoxy-5-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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